Cas no 18402-90-9 (3,5-Heptadien-2-one,(3E,5E)-)

• Product Name: 3,5-Heptadien-2-one,(3E,5E)-
• CAS No: 18402-90-9
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 122971
• PubChem ID: 643537
• Update Time: 2025-04-18

3,5-Heptadien-2-one,(3E,5E)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptadien-2-one,(3E,5E)-
• 3,5-Heptadien-2-one, (3E,5E)- (9CI)
• (3E,5E)-hepta-3,5-dien-2-one
• SCHEMBL3132513
• 2,4-Heptadien-6-one (stabilized with HQ)
• 3,5-HEPTADIEN-2-ONE
• 3,5-Heptadienone
• 18402-90-9
• AKOS006230407
• 3916-64-1
• Crotylideneacetone
• 2,4-Heptadien-6-one
• MFCD00059238
• 3,3-DIMETHYLCYCLOHEXYLMETHYLKETONE
• AI3-28327
• FS-5562
• (3E,5E)-3,5-Heptadien-2-one #
• SWGLACWOVFCDQS-VNKDHWASSA-N
• InChI=1/C7H10O/c1-3-4-5-6-7(2)8/h3-6H,1-2H3/b4-3+,6-5
• trans,trans-3,5-Heptadien-2-one
• Crotonylideneacetone

• MDL： MFCD00059238
• Inchi： 1S/C7H10O/c1-3-4-5-6-7(2)8/h3-6H,1-2H3/b4-3+,6-5+
• InChI Key： SWGLACWOVFCDQS-VNKDHWASSA-N
• SMILES： O=C(C)/C=C/C=C/C

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds